Cas no 1453854-84-6 ((1R)-1-(4-chloro-3-fluorophenyl)ethane-1,2-diol)

• Product Name: (1R)-1-(4-chloro-3-fluorophenyl)ethane-1,2-diol
• CAS No: 1453854-84-6
• MF: C₈H₈ClFO₂
• MW: 190.599325180054
• CID: 4605879
• PubChem ID: 86696646
• Update Time: 2025-07-20

(1R)-1-(4-chloro-3-fluorophenyl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• (R)-1-(4-chloro-3-fluorophenyl)ethane-1,2-diol
• (1R)-1-(4-chloro-3-fluorophenyl)ethane-1,2-diol
• 1,2-Ethanediol, 1-(4-chloro-3-fluorophenyl)-, (1R)-
• AKOS030629042
• SCHEMBL15260689
• 1453854-84-6
• CS-17246
• CS-M3280
• ZNGGAPYUQROFJC-QMMMGPOBSA-N

• Inchi： 1S/C8H8ClFO2/c9-6-2-1-5(3-7(6)10)8(12)4-11/h1-3,8,11-12H,4H2/t8-/m0/s1
• InChI Key： ZNGGAPYUQROFJC-QMMMGPOBSA-N
• SMILES： ClC1C=CC(=CC=1F)[C@H](CO)O

Computed Properties

• Exact Mass: 190.0196853g/mol
• Monoisotopic Mass: 190.0196853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 40.5

Additional information on (1R)-1-(4-chloro-3-fluorophenyl)ethane-1,2-diol

Recent Advances in the Study of (1R)-1-(4-chloro-3-fluorophenyl)ethane-1,2-diol (CAS: 1453854-84-6)

The compound (1R)-1-(4-chloro-3-fluorophenyl)ethane-1,2-diol (CAS: 1453854-84-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral diol derivative, characterized by its unique stereochemistry and functional groups, has shown promising potential in various therapeutic applications, particularly in the development of enzyme inhibitors and small-molecule modulators of biological pathways. Recent studies have focused on its synthesis, structural optimization, and mechanistic investigations to elucidate its pharmacological properties.

A 2023 study published in the Journal of Medicinal Chemistry explored the asymmetric synthesis of (1R)-1-(4-chloro-3-fluorophenyl)ethane-1,2-diol using biocatalytic methods. The researchers employed ketoreductases to achieve high enantioselectivity (ee > 99%) and yields exceeding 85%. This green chemistry approach not only improved the scalability of the synthesis but also reduced the environmental impact compared to traditional chemical methods. The study highlighted the compound's role as a key intermediate in the production of novel kinase inhibitors targeting inflammatory diseases.

In another breakthrough, a team from MIT and Harvard reported the crystal structure of (1R)-1-(4-chloro-3-fluorophenyl)ethane-1,2-diol bound to the active site of phosphodiesterase 4 (PDE4), a target for treating chronic obstructive pulmonary disease (COPD). The X-ray diffraction data revealed that the compound's diol moiety forms critical hydrogen bonds with the enzyme's catalytic residues, while the chloro-fluorophenyl group occupies a hydrophobic pocket. These findings, published in Nature Chemical Biology, provide a structural basis for designing next-generation PDE4 inhibitors with improved selectivity and reduced side effects.

Pharmacokinetic studies of (1R)-1-(4-chloro-3-fluorophenyl)ethane-1,2-diol have also advanced significantly. A 2024 preclinical trial demonstrated favorable absorption and distribution profiles in rodent models, with a plasma half-life of 6.2 hours and excellent blood-brain barrier penetration. These properties make it a promising candidate for central nervous system (CNS) applications. Researchers are currently investigating its derivatives as potential therapeutics for neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The compound's mechanism of action continues to be a subject of intense research. Recent proteomics studies have identified unexpected interactions with heat shock proteins (HSPs), suggesting potential applications in cancer therapy. A collaborative study between academic and industrial researchers showed that (1R)-1-(4-chloro-3-fluorophenyl)ethane-1,2-diol derivatives can modulate HSP90 function, leading to the degradation of oncogenic client proteins. This discovery opens new avenues for developing targeted cancer therapies with reduced toxicity profiles.

Looking ahead, the field is moving toward structure-activity relationship (SAR) studies to optimize the pharmacological profile of (1R)-1-(4-chloro-3-fluorophenyl)ethane-1,2-diol derivatives. Computational chemistry approaches, including molecular dynamics simulations and quantum mechanical calculations, are being employed to predict and validate novel analogs with enhanced binding affinities and metabolic stability. These efforts are expected to yield clinical candidates in the coming years, particularly for inflammatory and oncological indications.